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Compound of Interest

Compound Name: 3-Bromo-5-fluoro-1H-indazole

Cat. No.: B1292449 Get Quote

An In-depth Technical Guide on the Safety and Handling of 3-Bromo-5-fluoro-1H-indazole

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be used

as a substitute for a comprehensive Safety Data Sheet (SDS) provided by the manufacturer.

Always consult the specific SDS for the most accurate and up-to-date information before

handling this chemical.

Chemical Identification
Identifier Value

Chemical Name 3-Bromo-5-fluoro-1H-indazole

CAS Number 885519-08-4[1][2][3]

Molecular Formula C₇H₄BrFN₂[2][3]

Molecular Weight 215.02 g/mol [2]

MDL Number MFCD07781639[2][3]

Hazard Identification
3-Bromo-5-fluoro-1H-indazole is classified as a hazardous substance. The following tables

summarize its GHS classification and associated precautionary statements.
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Table 2.1: GHS Hazard Classification

Pictogram Signal Word Hazard Statements

alt text Warning[2]

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[1]

[2] H319: Causes serious eye

irritation.[1][2] H335: May

cause respiratory irritation.[1]

[2]

Table 2.2: GHS Precautionary Statements
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Category Code Statement

Prevention P261

Avoid breathing

dust/fumes/gas/mist/vapors/spr

ay.[4][5]

P264

Wash hands and any exposed

skin thoroughly after handling.

[4][5]

P270
Do not eat, drink or smoke

when using this product.[4][5]

P271
Use only outdoors or in a well-

ventilated area.[4][5]

P280

Wear protective gloves,

protective clothing, eye

protection, and face protection.

[2][4][5]

Response P301+P312

IF SWALLOWED: Call a

POISON CENTER or doctor if

you feel unwell.[4]

P302+P352
IF ON SKIN: Wash with plenty

of water.[4]

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[6]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[4][6]

P337+P313
If eye irritation persists: Get

medical advice/attention.[4]
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Storage P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.[4][6]

P405 Store locked up.[4][6]

Disposal P501

Dispose of contents/container

to an authorized hazardous or

special waste collection point

in accordance with local

regulations.[4]

Experimental Protocols: Emergency Procedures
Detailed methodologies for handling exposure or spills are critical for laboratory safety.

First-Aid Measures
Eye Contact: Immediately flush eyes with fresh, running water for at least 15 minutes.[7]

Ensure complete irrigation by keeping eyelids apart and away from the eye.[4][8] Seek

immediate medical attention, especially if pain or irritation persists.[4][8] Removal of contact

lenses should only be done by skilled personnel.[4][8]

Skin Contact: Take off contaminated clothing immediately.[7] Flush the affected skin and hair

with running water and soap, if available.[4][8] Seek medical attention if irritation develops or

persists.[4][8]

Inhalation: If fumes, dust, or aerosols are inhaled, remove the victim from the contaminated

area to fresh air.[4][7][8] If breathing is difficult, give oxygen.[7] If not breathing, give artificial

respiration and seek immediate medical attention.[7]

Ingestion: If swallowed, rinse mouth with water.[7] Do NOT induce vomiting.[6] Call a Poison

Control Center or doctor immediately for treatment advice.[4][7]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[7]

[9]
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Specific Hazards: The substance is non-combustible but may burn, emitting poisonous and

potentially corrosive fumes in a fire.[4][8]

Protective Actions for Fire-Fighters: Firefighters should wear a self-contained breathing

apparatus (SCBA) and full protective gear.[7][9] Cool fire-exposed containers with a water

spray from a protected location.[8]

Accidental Release Measures
Personal Precautions: Avoid all personal contact, including inhalation of dust.[4][8] Wear

recommended personal protective equipment (see Section 4.0). Ensure the area is well-

ventilated.

Spill Cleanup Protocol:

Remove all ignition sources.[4]

For dry spills, use dry clean-up procedures to avoid generating dust.[4][8]

Sweep up, shovel, or use a vacuum designed for hazardous materials.[8]

Place the collected material into a suitable, labeled, and sealed container for waste

disposal.[4][8]

Wash the spill area down with large amounts of water, preventing runoff into drains or

waterways.[4][8]

If contamination of drains occurs, notify emergency services.[4][8]

Handling, Storage, and Personal Protection
Safe Handling

Use in a well-ventilated area or outdoors.[4]

Avoid contact with skin and eyes and avoid breathing dust.[4][5][8]

When handling, do not eat, drink, or smoke.[4][5]
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Wash hands thoroughly with soap and water after handling.[4]

Contaminated work clothes should be laundered separately before reuse.[4]

Storage Conditions
Store in original, tightly sealed containers.[4][10]

Keep in a cool, dry, dark, and well-ventilated place.[4][10]

Store away from incompatible materials and foodstuff containers.[4]

Protect containers from physical damage and check regularly for leaks.[4]

Exposure Controls and Personal Protection
Table 4.1: Recommended Personal Protective Equipment (PPE)

Type Specification

Eye/Face Protection
Wear tightly fitting safety goggles with side-

shields.

Skin Protection

Wear impervious, chemical-resistant gloves

(e.g., nitrile rubber) and protective clothing or

overalls.[4][9]

Respiratory Protection

If dust is generated or exposure limits are

exceeded, use a full-face respirator with a

suitable particle filter (e.g., Type P).[8][9]

Engineering Controls

Use in a well-ventilated area. A safety shower

and eyewash station should be readily

accessible.

Toxicological and Physical Properties
Quantitative toxicological data such as LD50 or LC50 values for 3-Bromo-5-fluoro-1H-
indazole are not readily available in the searched literature. The hazard assessment is based

on its classification as an irritant and harmful if swallowed.
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Table 5.1: Known Toxicological Effects

Endpoint Effect

Acute Toxicity (Oral) Harmful if swallowed.[2]

Skin Irritation/Corrosion Causes skin irritation.[1][2]

Eye Irritation/Damage Causes serious eye irritation.[1][2]

STOT-Single Exposure May cause respiratory irritation.[1][2]

Carcinogenicity No data available.

Mutagenicity No data available.

Workflow Visualization
The following diagram illustrates the logical workflow for responding to an accidental spill of 3-
Bromo-5-fluoro-1H-indazole.
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Initial Actions

Containment & Cleanup

Final Steps

Spill Detected

Evacuate Immediate Area

Step 1

Ensure Adequate Ventilation

Step 2

Remove Ignition Sources

Step 3

Don Correct PPE
(Gloves, Goggles, Respirator)

Step 4

Perform Dry Cleanup
(Avoid Dust Generation)

Step 5

Place Waste in
Sealed, Labeled Container

Step 6

Decontaminate Spill Area
& Equipment

Step 7

Dispose of Waste via
Authorized Channels

Step 8

Report Incident

Step 9

Click to download full resolution via product page

Caption: Workflow for Accidental Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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